Cas no 869802-73-3 (A-850002)

• Product name: A-850002
• CAS No: 869802-73-3
• MF: C₁₈H₁₆N₄OS
• MW: 336.41
• CID: 5147086
• PubChem ID: 11515548

A-850002 Chemical and Physical Properties

Names and Identifiers

• T29513
• 13-(dimethylamino)-5-(4-methylphenyl)-8-thia-3,5,11-triazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-6-one
• 13-(dimethylamino)-5-(4-methylphenyl)-8-thia-3,5,11-triazatricyclo(7.4.0.0^(2,7))trideca-1(13),2(7),3,9,11-pentaen-6-one
• 9-dimethylamino-3-(4-methylphenyl)-3H-5-thia-1,3,7-triazafluoren-4-one
• AKOS040750021
• 869802-73-3
• compound 28b [PMID: 16279797]
• BDBM50177062
• SCHEMBL6102967
• A 850002
• 13-(Dimethylamino)-5-(4-methylphenyl)-8-thia-3,5,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
• 9-dimethylamino-3-(4-methylphenyl)-3h-5-thia-1,3,6-triazafluoren-4-one
• CHEMBL223869
• A850002
• compound 28b (PMID: 16279797)
• A-850002
• Q27074088
• GTPL6355

• Inchi： 1S/C18H16N4OS/c1-11-4-6-12(7-5-11)22-10-20-16-15-13(21(2)3)8-19-9-14(15)24-17(16)18(22)23/h4-10H,1-3H3
• InChI Key： LPWKFUVWWQYLOD-UHFFFAOYSA-N
• SMILES： N(C1C=NC=C2SC3C(N(C4C=CC(C)=CC=4)C=NC=3C=12)=O)(C)C

Computed Properties

• Exact Mass: 336.10448232g/mol
• Monoisotopic Mass: 336.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77Ų
• XLogP3: 3.2